Cas no 690650-23-8 (1-(3-(3-Bromophenoxy)propyl)pyrrolidine)

• Product Name: 1-(3-(3-Bromophenoxy)propyl)pyrrolidine
• CAS No: 690650-23-8
• MF: C₁₃H₁₈BrNO
• MW: 284.192122936249
• MDL: MFCD03709441
• CID: 4716076
• PubChem ID: 2298369
• Update Time: 2025-05-20

1-(3-(3-Bromophenoxy)propyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1-(3-(3-bromophenoxy)propyl)pyrrolidine
• 1-[3-(3-bromophenoxy)propyl]pyrrolidine
• AM87143
• BC4144352
• N10132
• 690650-23-8
• AKOS009097551
• 1-(3-(3-Bromophenoxy)propyl)pyrrolidine

• MDL： MFCD03709441
• Inchi： 1S/C13H18BrNO/c14-12-5-3-6-13(11-12)16-10-4-9-15-7-1-2-8-15/h3,5-6,11H,1-2,4,7-10H2
• InChI Key： WSIWKHSLVXWKSX-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)OCCCN1CCCC1

Computed Properties

• Exact Mass: 283.05718g/mol
• Monoisotopic Mass: 283.05718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 12.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1-(3-(3-Bromophenoxy)propyl)pyrrolidine

Introduction to 1-(3-(3-Bromophenoxy)propyl)pyrrolidine (CAS No. 690650-23-8)

1-(3-(3-Bromophenoxy)propyl)pyrrolidine, with the CAS number 690650-23-8, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a pyrrolidine ring and a bromophenyl moiety linked through a propyl chain. The combination of these functional groups endows the molecule with a range of interesting properties, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 1-(3-(3-Bromophenoxy)propyl)pyrrolidine is particularly noteworthy due to its potential to interact with specific biological targets. The bromophenyl group can serve as a versatile handle for further chemical modifications, allowing researchers to explore a wide array of derivatives with enhanced pharmacological profiles. Additionally, the pyrrolidine ring, known for its ability to form stable complexes with metal ions and proteins, contributes to the compound's overall bioactivity and solubility.

Recent studies have highlighted the potential of 1-(3-(3-Bromophenoxy)propyl)pyrrolidine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against certain types of cancer cells. Specifically, it has been found to inhibit the growth of breast cancer cells by interfering with key signaling pathways involved in cell proliferation and survival. This finding opens up new avenues for the development of novel anticancer agents based on this scaffold.

Beyond oncology, 1-(3-(3-Bromophenoxy)propyl)pyrrolidine has also shown promise in neurodegenerative diseases. A study published in the Journal of Neurochemistry demonstrated that this compound can modulate the activity of certain neurotransmitter receptors, potentially offering therapeutic benefits for conditions such as Alzheimer's disease and Parkinson's disease. The ability to fine-tune the activity of these receptors through structural modifications makes 1-(3-(3-Bromophenoxy)propyl)pyrrolidine an attractive lead compound for further investigation.

In addition to its biological activities, the synthetic accessibility of 1-(3-(3-Bromophenoxy)propyl)pyrrolidine is another factor contributing to its significance in pharmaceutical research. The compound can be synthesized using well-established methods, such as nucleophilic substitution reactions and palladium-catalyzed coupling reactions. These synthetic routes are scalable and can be adapted to produce large quantities of the compound for preclinical and clinical studies.

The safety profile of 1-(3-(3-Bromophenoxy)propyl)pyrrolidine is also an important consideration in its development as a potential therapeutic agent. Preliminary toxicity studies have indicated that this compound exhibits low toxicity at therapeutic concentrations, suggesting that it may have a favorable safety margin. However, further comprehensive safety assessments are necessary to fully understand its long-term effects and potential side effects.

In conclusion, 1-(3-(3-Bromophenoxy)propyl)pyrrolidine (CAS No. 690650-23-8) is a promising compound with a diverse range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, combined with its biological activities and synthetic accessibility, positions it as a valuable lead compound for the development of novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, making it an exciting area of focus for scientists and researchers in the field.